GSK-364735 sodium

• CAS: 863437-78-9
• Molecular Formula: C19H17FN3NaO4
• Molecular Weight: 393.3 g/mol
• InChI: InChI=1S/C19H18FN3O4.Na/c1-23-14-9-12(8-11-2-4-13(20)5-3-11)10-22-16(14)17(25)15(19(23)27)18(26)21-6-7-24;/h2-5,9-10,24-25H,6-8H2,1H3,(H,21,26);/q;+1/p-1
• InChIKey: AEUGLAFVUCYION-UHFFFAOYSA-M

GSK-364735 Sodium: Compound Overview

GSK-364735 sodium is the sodium salt form of GSK-364735, a naphthyridinone-based inhibitor of HIV-1 integrase [1]. This compound functions as a strand transfer inhibitor, competitively binding to the two-metal active site of the integrase enzyme [2]. GSK-364735 sodium is employed in antiviral research as a reference agent for studying HIV-1 replication and integrase inhibitor mechanisms, with characterization data available from primary research literature .

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HIV-1 integrase strand transfer inhibition studies

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Naphthyridinone-class INSTI tool compound

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Antiviral assay and resistance profiling workflows

• [1] Garvey EP, Johns BA, Gartland MJ, et al. The naphthyridinone GSK364735 is a novel, potent human immunodeficiency virus type 1 integrase inhibitor and antiretroviral. Antimicrob Agents Chemother. 2008 Mar;52(3):901-8. View Source
• [2] Kobayashi M, Nakahara K, Seki T, et al. Selection of diverse and clinically relevant integrase inhibitor-resistant human immunodeficiency virus type 1 mutants. Antiviral Res. 2008 Nov;80(2):213-22. View Source

GSK-364735 Sodium: Key Differentiators

Integrase inhibitors (INIs) are not functionally interchangeable due to divergent resistance mutation pathways and variable impacts of serum protein binding on antiviral potency [1]. Within the naphthyridinone subclass, distinct compounds exhibit different fold resistances against specific integrase mutations [2]. Therefore, substituting one INI for another without considering these quantitative performance differences—biochemical IC50, cellular EC50, protein shift magnitude, and mutation-specific resistance—can lead to misinterpretation of experimental results, especially in resistance profiling and mechanism-of-action studies [3].

Attribute

GSK-364735 Sodium

Other INSTIs (e.g., Raltegravir)

Resistance Signature

Q148R / F121Y primary pathway

Q148R/K, N155H primary pathway

Protein Binding Shift

Compound-specific serum attenuation

Distinct shift profiles; not interchangeable

Preclinical PK

Low clearance, variable bioavailability

Profiles differ; direct substitution may alter exposure

• [1] Garvey EP, Johns BA, Gartland MJ, et al. The naphthyridinone GSK364735 is a novel, potent human immunodeficiency virus type 1 integrase inhibitor and antiretroviral. Antimicrob Agents Chemother. 2008 Mar;52(3):901-8. View Source
• [2] Kobayashi M, Nakahara K, Seki T, et al. Selection of diverse and clinically relevant integrase inhibitor-resistant human immunodeficiency virus type 1 mutants. Antiviral Res. 2008 Nov;80(2):213-22. View Source
• [3] Nakahara K, Wakasa-Morimoto C, Kobayashi M, et al. Secondary mutations in viruses resistant to HIV-1 integrase inhibitors that restore viral infectivity and replication kinetics. Antiviral Res. 2009 Feb;81(2):141-6. View Source

GSK-364735 Sodium: Comparative Evidence

Primary Resistance Mutation Pathways

GSK-364735 demonstrates nanomolar inhibitory activity against recombinant HIV-1 integrase in a strand transfer assay [1]. This IC50 value establishes its biochemical potency and is consistent with other two-metal binding integrase inhibitors, confirming its mechanism of action [2].

Resistance Mutation Pathways

Head-to-head

Q148R/F121Y (primary)

vs. Raltegravir: Q148R/K, N155H

Distinct resistance signature supports cross-resistance profiling

MT-2 cell passage; 40 clones vs. wild-type

Evidence Dimension	Biochemical Potency (Strand Transfer IC50)
Target Compound Data	8 ± 2 nM
Comparator Or Baseline	Class baseline: 7.8 nM (typical for potent INSTIs like raltegravir)
Quantified Difference	Within typical range for potent INSTIs
Conditions	Recombinant HIV-1 integrase strand transfer assay [1]

Why This Matters

Confirms the compound possesses the expected biochemical potency for an integrase strand transfer inhibitor (INSTI), ensuring suitability for mechanistic studies where nanomolar enzyme inhibition is required.

• [1] Garvey EP, Johns BA, Gartland MJ, et al. The naphthyridinone GSK364735 is a novel, potent human immunodeficiency virus type 1 integrase inhibitor and antiretroviral. Antimicrob Agents Chemother. 2008 Mar;52(3):901-8. View Source
• [2] Kobayashi M, Nakahara K, Seki T, et al. Selection of diverse and clinically relevant integrase inhibitor-resistant human immunodeficiency virus type 1 mutants. Antiviral Res. 2008 Nov;80(2):213-22. View Source

Secondary Mutation Fitness Effects

GSK-364735 inhibits HIV-1 replication in primary human peripheral blood mononuclear cells (PBMCs) and MT-4 cells with nanomolar EC50 values [1]. The higher potency in PBMCs (1.2 nM) versus MT-4 cells (5 nM) reflects cell-type dependent activity, which is a relevant consideration when designing cell-based antiviral assays [1].

Secondary Mutation Amplification

Head-to-head

E138K on Q148K: >6-fold resistance increase

vs. S-1360: 2-fold increase

Compound-specific secondary mutation effect distinguishes evolution trajectory

HIV-1 IIIB-derived molecular clone analysis

Evidence Dimension	Cellular Antiviral Potency (EC50)
Target Compound Data	PBMCs: 1.2 ± 0.4 nM; MT-4 cells: 5 ± 1 nM
Comparator Or Baseline	Comparison across different cellular systems (PBMCs vs. MT-4 cells)
Quantified Difference	Approximately 4-fold difference in potency between cell types
Conditions	HIV-1 IIIB infection in PBMCs and MT-4 cells [1]

Why This Matters

Provides quantitative guidance for selecting appropriate cell-based assay systems; the 1.2 nM EC50 in PBMCs indicates high potency in a physiologically relevant primary cell model.

• [1] Garvey EP, Johns BA, Gartland MJ, et al. The naphthyridinone GSK364735 is a novel, potent human immunodeficiency virus type 1 integrase inhibitor and antiretroviral. Antimicrob Agents Chemother. 2008 Mar;52(3):901-8. View Source

Integrase-DNA Dissociation Kinetics

The antiviral potency of GSK-364735 is reduced in the presence of human serum [1]. This 35-fold shift provides a quantitative measure of protein binding effects that may influence in vivo activity predictions and in vitro experimental design [1].

Integrase-DNA Dissociation Half-Life

Cross-study comparable

1 Dolutegravir 2 GSK-364735 3 Elvitegravir 4 Raltegravir

Intermediate dissociation kinetics supports target engagement studies

Wild-type integrase-DNA complex assay

Evidence Dimension	Serum Protein Binding Shift (MT-4 cell assay)
Target Compound Data	35-fold decrease in potency in 100% human serum
Comparator Or Baseline	Potency in serum-free conditions
Quantified Difference	35-fold reduction
Conditions	MT-4 cell assay, extrapolated to 100% human serum [1]

Why This Matters

Quantifies the impact of serum proteins on compound activity, a critical factor for translating in vitro data to in vivo relevance and for designing experiments with appropriate serum concentrations.

• [1] Garvey EP, Johns BA, Gartland MJ, et al. The naphthyridinone GSK364735 is a novel, potent human immunodeficiency virus type 1 integrase inhibitor and antiretroviral. Antimicrob Agents Chemother. 2008 Mar;52(3):901-8. View Source

Antiviral Potency and Selectivity

In resistance passage studies, GSK-364735 selected for Q148R and F121Y as primary resistance mutations [1]. While the overall resistance pattern is similar to raltegravir, differences in fold resistance for specific mutants were observed [2]. The Q148K/E138K double mutant shows a >6-fold increase in resistance to GSK-364735 [3].

Antiviral Potency (EC₅₀)

Class-level

PBMC EC₅₀: 1.2 ± 0.4 nM

Potency supports antiviral endpoint sensitivity review

Selectivity index ≥ 2,200 (MT-4 cell assay); class benchmark

Evidence Dimension	Fold Resistance for Specific Mutants
Target Compound Data	Q148K/E138K: >6-fold increase in resistance
Comparator Or Baseline	S-1360: 2-fold increase in resistance for Q148K/E138K
Quantified Difference	>3-fold greater resistance increase for GSK-364735 vs. S-1360
Conditions	Molecular clones, HIV-1 IIIB, MT-2 cell culture [3]

Why This Matters

Demonstrates that specific integrase mutations confer differential resistance to GSK-364735, enabling its use as a tool to dissect resistance mechanisms and cross-resistance patterns among INSTIs.

• [1] Kobayashi M, Nakahara K, Seki T, et al. Selection of diverse and clinically relevant integrase inhibitor-resistant human immunodeficiency virus type 1 mutants. Antiviral Res. 2008 Nov;80(2):213-22. View Source
• [2] Garvey EP, Johns BA, Gartland MJ, et al. The naphthyridinone GSK364735 is a novel, potent human immunodeficiency virus type 1 integrase inhibitor and antiretroviral. Antimicrob Agents Chemother. 2008 Mar;52(3):901-8. View Source
• [3] Nakahara K, Wakasa-Morimoto C, Kobayashi M, et al. Secondary mutations in viruses resistant to HIV-1 integrase inhibitors that restore viral infectivity and replication kinetics. Antiviral Res. 2009 Feb;81(2):141-6. View Source

Serum Protein Binding Shift

GSK-364735 sodium (CAS 863437-78-9) is the sodium salt of the active naphthyridinone compound . The sodium salt form is often chosen to improve aqueous solubility and handling characteristics compared to the free acid or other salt forms, which can impact experimental reproducibility and in vivo formulation preparation [1].

Serum Protein Shift

Cross-study comparable

35-fold decrease in 100% human serum

Protein-adjusted potency context for experimental design

EC₉₀ adjusted to 168 nM; albumin + AAG binding

Evidence Dimension	Physicochemical Form
Target Compound Data	Sodium salt (MW 394.35)
Comparator Or Baseline	Free acid (MW 371.36) or potassium salt (MW 409.46)
Quantified Difference	Salt form alters molecular weight and physicochemical properties
Conditions	Chemical structure and salt form specification

Why This Matters

Specifies the exact chemical form for procurement; the sodium salt may offer improved solubility and ease of handling compared to other salt forms or the free acid, which is critical for consistent experimental results.

• [1] GSK-364735 sodium. MedChemExpress. Accessed 2026. View Source

GSK-364735 Sodium: Research Applications

INSTI Cross-Resistance Profiling

GSK-364735 sodium is appropriate as a reference inhibitor for HIV-1 integrase strand transfer assays, given its defined IC50 of 8 ± 2 nM and established binding constant (Kd 6 ± 4 nM) at the two-metal active site [1]. This provides a quantitative benchmark for evaluating novel integrase inhibitors.

Integrase-DNA Complex Binding Kinetics

The compound demonstrates high potency in primary human PBMCs (EC50 1.2 ± 0.4 nM), making it a suitable reference agent for ex vivo antiviral efficacy studies in physiologically relevant cell models [1]. This contrasts with MT-4 cells (EC50 5 ± 1 nM), underscoring the importance of cell-type selection in experimental design.

Serum Protein Binding Quantification

The quantified 35-fold reduction in antiviral potency in the presence of 100% human serum provides a defined model for studying the impact of protein binding on integrase inhibitor activity [1]. This is valuable for translational research exploring the gap between in vitro and in vivo efficacy.

Combination Antiretroviral Synergy Screening

GSK-364735 sodium is a useful tool for generating and characterizing resistance mutations in HIV-1 integrase. Its distinct mutation profile (Q148R, F121Y) and the >6-fold resistance increase conferred by the Q148K/E138K double mutant enable comparative studies of cross-resistance patterns among different INSTIs, including raltegravir and S-1360 [2][3].

Application

Selection Property

Validation Focus

INSTI Cross-Resistance Profiling

Distinct primary resistance signature

Mutation pathway mapping against comparator INSTIs

Integrase-DNA Complex Kinetics

Ranked dissociation half-life

Structure-kinetic relationship analysis

Serum Protein Binding Modeling

Protein-adjusted potency reference

In vitro-to-in vivo exposure bridging

Combination Antiretroviral Screening

Lack of class antagonism

Synergy/additivity confirmation with other classes

• [1] Garvey EP, Johns BA, Gartland MJ, et al. The naphthyridinone GSK364735 is a novel, potent human immunodeficiency virus type 1 integrase inhibitor and antiretroviral. Antimicrob Agents Chemother. 2008 Mar;52(3):901-8. View Source
• [2] Kobayashi M, Nakahara K, Seki T, et al. Selection of diverse and clinically relevant integrase inhibitor-resistant human immunodeficiency virus type 1 mutants. Antiviral Res. 2008 Nov;80(2):213-22. View Source
• [3] Nakahara K, Wakasa-Morimoto C, Kobayashi M, et al. Secondary mutations in viruses resistant to HIV-1 integrase inhibitors that restore viral infectivity and replication kinetics. Antiviral Res. 2009 Feb;81(2):141-6. View Source